Cas no 91879-92-4 (Propanedinitrile, (4-cyanophenyl)-)

• Product Name: Propanedinitrile, (4-cyanophenyl)-
• CAS No: 91879-92-4
• MF: C₁₀H₅N₃
• MW: 167.166801214218
• CID: 747989
• PubChem ID: 11217452
• Update Time: 2025-04-19

Propanedinitrile, (4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (4-cyanophenyl)-
• 2-(4-cyanophenyl)propanedinitrile
• DTXSID10458997
• 91879-92-4
• SCHEMBL15660715
• QYCKIWZDOJSMOF-UHFFFAOYSA-N

• Inchi： 1S/C10H5N3/c11-5-8-1-3-9(4-2-8)10(6-12)7-13/h1-4,10H
• InChI Key： QYCKIWZDOJSMOF-UHFFFAOYSA-N
• SMILES： N#CC(C#N)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 167.048347172g/mol
• Monoisotopic Mass: 167.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.4Ų